Cas no 1017377-58-0 ([6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine)

• Product Name: [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine
• CAS No: 1017377-58-0
• MF: C₁₀H₈Cl₂N₄
• MW: 255.103319168091
• CID: 5214679
• Update Time: 2025-05-25

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

• [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine

• Inchi： 1S/C10H8Cl2N4/c11-6-1-2-7(8(12)5-6)9-3-4-10(14-13)16-15-9/h1-5H,13H2,(H,14,16)
• InChI Key： YTYONMMSNLKZKH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2Cl)=NN=C(NN)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine

Comprehensive Overview of [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine (CAS No. 1017377-58-0)

[6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine (CAS No. 1017377-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridazine core and hydrazine functional group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the 2,4-dichlorophenyl moiety, contribute to its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for heterocyclic compounds like [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR) for designing inhibitors targeting enzymes or receptors. The compound’s CAS No. 1017377-58-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and preclinical studies.

From an agrochemical perspective, [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine derivatives exhibit promising herbicidal and fungicidal properties. This aligns with the growing focus on sustainable agriculture and green chemistry, where users often search for "eco-friendly pesticide intermediates" or "low-toxicity crop protection agents." The compound’s dichlorophenyl group enhances its binding affinity to biological targets, making it a candidate for further optimization.

The synthesis of CAS No. 1017377-58-0 typically involves multi-step reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural confirmation. These methods address common queries like "how to characterize pyridazine derivatives" or "analytical protocols for hydrazine-containing compounds."

Beyond its industrial applications, [6-(2,4-Dichloro-phenyl)-pyridazin-3-yl]-hydrazine is also explored in academic settings for its mechanistic insights into chemical reactivity. Topics such as "role of hydrazine in nucleophilic substitutions" or "pyridazine ring stability under acidic conditions" are frequently discussed in research forums. This compound’s versatility makes it a valuable tool for teaching advanced organic chemistry concepts.

In summary, CAS No. 1017377-58-0 represents a critical building block in modern chemical research. Its integration into drug development pipelines and agrochemical innovations underscores its importance. As interest in tailored heterocycles grows, this compound will likely remain a focal point for both industrial and academic investigations.